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Compound of Interest

Compound Name: Diisohexyl phthalate

Cat. No.: B092407 Get Quote

Diisohexyl phthalate is a member of the phthalate ester class of compounds, primarily utilized

as a plasticizer. A thorough understanding of its physicochemical properties is essential for its

application and for assessing its environmental and biological impact.

Quantitative Data Summary
The fundamental physicochemical properties of Diisohexyl phthalate are summarized in the

table below.

Property Value Unit

Molecular Formula C₂₀H₃₀O₄ -

Molecular Weight 334.45 g/mol

Density 1.01 g/cm³

Boiling Point 416.7 °C

Melting Point -50 °C

Vapor Pressure 2.1 x 10⁻⁷ mm Hg at 25°C

Water Solubility 2.1 x 10⁻³ mg/L at 25°C

Log Kow (Octanol-Water

Partition Coefficient)
6.81 -
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Experimental Protocols
The determination of the physicochemical properties listed above follows standardized

methodologies to ensure accuracy and reproducibility. The following are detailed descriptions

of the typical experimental protocols employed for these measurements.

Determination of Boiling Point
The boiling point of Diisohexyl phthalate is determined using a method compliant with OECD

Test Guideline 103. This procedure involves heating the liquid in a specialized apparatus and

observing the temperature at which the vapor pressure of the liquid equals the surrounding

atmospheric pressure. Given the high boiling point of Diisohexyl phthalate, this is often

conducted under reduced pressure, with the results extrapolated to standard atmospheric

pressure.

Determination of Vapor Pressure
For substances with low volatility such as Diisohexyl phthalate, the vapor pressure is typically

measured using a vapor pressure balance, as outlined in OECD Test Guideline 104. This

method involves measuring the force exerted by the vapor of the substance on a sensitive

balance within a controlled environment.

Determination of Water Solubility
The water solubility of Diisohexyl phthalate is determined following the column elution method

described in OECD Test Guideline 105. In this protocol, a column is packed with an inert

support material coated with an excess of the test substance. Water is then passed through the

column at a slow, controlled rate. The concentration of Diisohexyl phthalate in the eluted

water is measured until it reaches a plateau, which represents the water solubility.

Determination of Octanol-Water Partition Coefficient
(Log Kow)
The octanol-water partition coefficient is a critical parameter for assessing the environmental

fate and bioaccumulation potential of a substance. Its measurement for Diisohexyl phthalate
is performed using the High-Performance Liquid Chromatography (HPLC) method, as specified

in OECD Test Guideline 117. This technique involves correlating the retention time of the
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substance on a reversed-phase HPLC column with the known Log Kow values of a series of

reference compounds.

Logical Relationships in Physicochemical
Assessment
The following diagram illustrates the logical workflow for assessing the environmental and

safety profile of a chemical like Diisohexyl phthalate based on its core physicochemical

properties.
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Caption: Workflow for chemical risk assessment.
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This guide provides a foundational understanding of the physicochemical properties of

Diisohexyl phthalate. The data and protocols described are essential for further research and

for the comprehensive evaluation of this compound in various scientific and industrial contexts.

To cite this document: BenchChem. [Physicochemical Properties of Diisohexyl Phthalate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092407#diisohexyl-phthalate-physicochemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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